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Compound of Interest

Compound Name: 6-Bromonicotinic acid

Cat. No.: B027431 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential safety and logistical

information for the proper disposal of 6-Bromonicotinic acid (CAS No. 6311-35-9), ensuring

operational safety and regulatory compliance.

Safety and Hazard Information
6-Bromonicotinic acid is classified as a hazardous chemical. It is known to cause skin and

serious eye irritation, and may also cause respiratory irritation.[1][2] Therefore, strict adherence

to safety protocols is mandatory during handling and disposal.

Quantitative Data Summary

Property Value Source

CAS Number 6311-35-9 [1]

Molecular Formula C6H4BrNO2 N/A

Molecular Weight 202.01 g/mol [3]

Melting Point 200-203 °C [4]

Appearance Off-white solid powder [2]

Odor Odorless [2]
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Personal Protective Equipment (PPE)
When handling 6-Bromonicotinic acid, especially during disposal procedures, the following

personal protective equipment must be worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][5]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator. A respirator with a particulate filter conforming to EN 143 is

recommended.[1]

Spill Cleanup Procedures
In the event of a spill, follow these steps to ensure safety and minimize environmental

contamination:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Avoid generating dust.

[7]

Cleanup: Sweep or shovel the spilled material into a suitable container for disposal.[8] Use a

method that does not generate dust, such as vacuuming or gently sweeping.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

Disposal: Dispose of the contaminated materials and waste in accordance with local,

regional, and national regulations.[1]
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Disposal Protocol
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste and must consult local, regional, and national hazardous waste

regulations for complete and accurate classification.[1][5]

Step-by-Step Disposal Procedure:

Waste Identification: Clearly label the waste container with the chemical name "6-
Bromonicotinic acid" and any associated hazard symbols.

Containerization: Place the 6-Bromonicotinic acid waste into a designated, compatible,

and properly sealed container.[1] Do not mix with other incompatible wastes. Incompatible

materials include strong oxidizing agents, strong acids, and strong bases.[1]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

sources of ignition and incompatible materials.[1][7] The storage area should be secure and

accessible only to authorized personnel.

Transportation: Transport the waste in accordance with all applicable local, state, and federal

regulations.

Final Disposal: Dispose of the contents and container to an approved waste disposal plant.

[1][2][7][9] This may involve incineration in a licensed facility equipped with an afterburner

and scrubber to neutralize harmful combustion products.[8] Thermal decomposition can lead

to the release of irritating gases and vapors, including nitrogen oxides, carbon monoxide,

carbon dioxide, bromine, and hydrogen bromide.[1]

Experimental Workflow for Disposal
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6-Bromonicotinic Acid Disposal Workflow
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Caption: Workflow for the safe disposal of 6-Bromonicotinic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b027431?utm_src=pdf-body-img
https://www.benchchem.com/product/b027431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. 5-Bromonicotinic acid | C6H4BrNO2 | CID 88707 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 6-Bromonicotinic acid | 6311-35-9 [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. aksci.com [aksci.com]

8. synquestlabs.com [synquestlabs.com]

9. aksci.com [aksci.com]

To cite this document: BenchChem. [Proper Disposal of 6-Bromonicotinic Acid: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027431#6-bromonicotinic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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